Cas no 1514150-22-1 (2-oxo-2-(2,3,6-trifluorophenyl)acetic acid)

• Product Name: 2-oxo-2-(2,3,6-trifluorophenyl)acetic acid
• CAS No: 1514150-22-1
• Molecular Formula: C₈H₃F₃O₃
• Molecular Weight: 204.102833032608
• CID: 6411501
• PubChem ID: 83391207

2-oxo-2-(2,3,6-trifluorophenyl)acetic acid Properties

Names and Identifiers

• 2-oxo-2-(2,3,6-trifluorophenyl)acetic acid
• 1514150-22-1
• EN300-1838883

• InChIKey： CRQVSHIIYDMHAK-UHFFFAOYSA-N
• Inchi： 1S/C8H3F3O3/c9-3-1-2-4(10)6(11)5(3)7(12)8(13)14/h1-2H,(H,13,14)
• SMILES： FC1C(=CC=C(C=1C(C(=O)O)=O)F)F

Computed Properties

• Exact Mass: 204.00342844g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 204.00342844g/mol
• Heavy Atom Count: 14
• Complexity: 256
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives